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Compound of Interest

Compound Name: Methyl 3-oxooctadecanoate

Cat. No.: B089248 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of

chemicals like Methyl 3-oxooctadecanoate is paramount. While a specific Safety Data Sheet

(SDS) for Methyl 3-oxooctadecanoate is not readily available, data from structurally similar

compounds, such as other methyl keto esters, provides essential guidance for safe operational

and disposal procedures.

Hazard Identification and Classification
Based on analogous compounds, Methyl 3-oxooctadecanoate may be harmful if swallowed

and may cause long-lasting harmful effects to aquatic life[1]. It is crucial to handle this

compound with care to avoid direct contact and environmental release.

Personal Protective Equipment (PPE)
A comprehensive PPE plan is critical to minimize exposure. The following table summarizes the

recommended PPE for handling Methyl 3-oxooctadecanoate, based on guidelines for similar

beta-keto esters.
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Protection Type
Recommended

Equipment
Purpose Citation

Eye/Face Protection

Safety glasses or

chemical safety

goggles. A face shield

may be required in

situations with a

splash hazard.

To prevent eye

contact with the

chemical.

[2]

Skin Protection

Protective gloves

(e.g., nitrile,

neoprene) and

appropriate protective

clothing to prevent

skin exposure.

To avoid skin irritation

or absorption.
[1][2]

Respiratory Protection

A vapor respirator is

recommended,

especially when

handling in areas

without adequate

ventilation.

To protect against

inhalation of vapors or

aerosols.
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Handling:

Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation

exposure.

Avoid contact with skin, eyes, and clothing.

Use non-sparking tools to prevent ignition sources, as the compound may be combustible[1].

Wash hands thoroughly after handling the material.

Do not eat, drink, or smoke in the handling area[1].

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated place[1].

Keep away from incompatible materials such as oxidizing agents and strong bases[2].

First Aid Measures
In case of accidental exposure, immediate action is critical.
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Exposure Type First Aid Procedure Citation

Inhalation

Move the victim to fresh air. If

breathing is difficult, provide

oxygen. Seek medical

attention if symptoms persist.

[1]

Skin Contact

Immediately remove

contaminated clothing. Wash

the affected area with soap

and plenty of water. Seek

medical attention if irritation

occurs.

[1]

Eye Contact

Rinse cautiously with water for

at least 15 minutes. Remove

contact lenses if present and

easy to do. Continue rinsing

and seek medical attention.

[1]

Ingestion

Rinse mouth with water. Do not

induce vomiting. Seek

immediate medical attention.

[1]

Immediate Actions

Exposure Occurs

Inhalation

Vapors inhaled

Skin Contact

Chemical on skin

Eye Contact

Chemical in eyes

Ingestion

Chemical swallowed

Seek Medical Attention

If symptoms persist If irritation occurs
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Disposal Plan
Proper disposal of Methyl 3-oxooctadecanoate and any contaminated materials is essential

to prevent environmental harm and comply with regulations.

Waste Treatment:

Dispose of the chemical and its container in accordance with all applicable federal, state,

and local regulations[1].

It may be possible to burn the substance in a chemical incinerator equipped with an

afterburner and scrubber.

Do not allow the chemical to enter drains or waterways[1].

Contaminated Materials:

Contaminated clothing should be removed and washed before reuse.

Absorbent materials used for spills should be collected in a suitable, closed container for

disposal[1].

Accidental Release Measures
In the event of a spill, follow these steps:

Ensure adequate ventilation and remove all sources of ignition[1].

Wear appropriate personal protective equipment, including respiratory protection, chemical-

resistant gloves, and eye protection[1].

Contain the spill using inert absorbent material (e.g., sand, earth)[3].

Collect the absorbed material using spark-proof tools and place it in a suitable, closed

container for disposal[1][3].
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Prevent the spill from entering drains or waterways[1].

By adhering to these safety and logistical guidelines, researchers and scientists can handle

Methyl 3-oxooctadecanoate responsibly, minimizing risks to themselves and the environment.

Always consult with your institution's environmental health and safety department for specific

guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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